1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-((1-methyl-1H-tetrazol-5-yl)thio)ethanone

• IUPAC Name: 1-[4-(6-imidazol-1-ylpyridazin-3-yl)piperazin-1-yl]-2-(1-methyltetrazol-5-yl)sulfanylethanone
• InChI: InChI=1S/C15H18N10OS/c1-22-15(19-20-21-22)27-10-14(26)24-8-6-23(7-9-24)12-2-3-13(18-17-12)25-5-4-16-11-25/h2-5,11H,6-10H2,1H3
• InChI Key: WFAYAJJCIUYKFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NN=N1)SCC(=O)N2CCN(CC2)C3=NN=C(C=C3)N4C=CN=C4
• Molecular Formula: C15H18N10OS
• Molecular Weight: 386.4 g/mol

Description

1-(4-(6-(1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-((1-methyl-1H-tetrazol-5-yl)thio)ethanone is a useful research compound. Its molecular formula is C15H18N10OS and its molecular weight is 386.44. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactive Derivatives

Several studies have synthesized and characterized new derivatives containing structural motifs related to the mentioned compound, demonstrating a broad spectrum of bioactivities such as antimicrobial, antifungal, antimalarial, and anticancer activities.

• Antimicrobial and Antifungal Activities

  Bhatt, Kant, and Singh (2016) synthesized sulfonamide and amide derivatives incorporating a piperazine ring and imidazo[1,2-b]pyridazine moiety, showing in vitro antimicrobial activity against both gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activities (Bhatt, Kant, & Singh, 2016).

• Anticancer Activity

  Kumar et al. (2013) reported the efficient synthesis of piperazine-2,6-dione derivatives and their evaluation for anticancer activity. The study indicated that certain derivatives exhibit good anticancer activity against various cancer cell lines (Kumar, Kumar, Roy, & Sondhi, 2013).

• Anti-HIV Activity

  Al-Masoudi et al. (2007) synthesized new 5-substituted piperazinyl-4-nitroimidazole derivatives and evaluated them for their anti-HIV-1 and anti-HIV-2 activity, contributing valuable insights into the development of new non-nucleoside reverse transcriptase inhibitors (Al-Masoudi, Al-Soud, De Clercq, & Pannecouque, 2007).

Chemical Characterization and Synthesis Approaches

• Novel Synthesis Techniques

  Amani and Nematollahi (2012) explored electrochemical syntheses leading to new arylthiobenzazoles by electrochemical oxidation of a compound similar in structure to the query compound, indicating a novel synthetic pathway that could be applied to similar heterocyclic compounds (Amani & Nematollahi, 2012).

• Heterocyclic System Synthesis

  Saadi (2017) focused on the synthesis of heterocyclic compounds from chalcone derivatives, providing a foundational approach to creating diverse bioactive molecules that might include structures akin to the queried compound, highlighting the versatility of these chemical frameworks in drug development (Saadi, 2017).